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Compound of Interest

Compound Name:

(2,4,5-

Trimethoxyphenyl)methanamine

hydrochloride

CAS No.: 42365-70-8

Cat. No.: B2377738

Get Quote

Abstract & Scientific Rationale
(2,4,5-Trimethoxyphenyl)methanamine hydrochloride (also known as 2,4,5-

trimethoxybenzylamine HCl) is a substituted benzylamine utilized as a critical intermediate in

medicinal chemistry. Its structural motif—the electron-rich 2,4,5-trimethoxybenzene ring—is a

pharmacophore found in various tubulin polymerization inhibitors and anticancer agents [1].[1]

Unlike its phenethylamine or amphetamine homologs, the benzylamine derivative serves

primarily as a scaffold for synthesizing Schiff bases, amides, and heterocyclic constructs in

Structure-Activity Relationship (SAR) studies. This protocol details a robust, high-yield

synthesis via the reductive amination of 2,4,5-trimethoxybenzaldehyde. This route is selected

for its operational simplicity, mild conditions, and avoidance of high-pressure hydrogenation

equipment, making it suitable for bench-scale research optimization.[2]
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The synthesis is designed around a Reductive Amination strategy. This approach avoids the

instability issues associated with benzyl halides and the harsh conditions of nitrile reduction.

Pathway Logic:

Condensation: 2,4,5-Trimethoxybenzaldehyde reacts with an ammonia source (ammonium

acetate) to form the transient imine/hemiaminal species in situ.

Reduction: The imine is selectively reduced by Sodium Cyanoborohydride (

) to the primary amine.

is preferred over

due to its stability at pH 6-7, which is necessary to maintain the equilibrium concentration of
the iminium ion [2].

Salt Formation: The free base is converted to the hydrochloride salt to ensure stability and

crystallinity.
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Figure 1: Logical flow of the reductive amination pathway from aldehyde precursor to

hydrochloride salt.

Materials & Equipment
Reagents

Reagent Purity Role Hazard Note

2,4,5-

Trimethoxybenzaldehy

de

>98% Precursor Irritant

Ammonium Acetate ACS Grade Ammonia Source Hygroscopic

Sodium

Cyanoborohydride
95% Reducing Agent

Toxic, releases HCN

with acid

Methanol Anhydrous Solvent Flammable, Toxic

Hydrochloric Acid 37% or 2M in Et2O Salt Former Corrosive

Sodium Hydroxide 1M aq Workup Base Corrosive

Dichloromethane

(DCM)
HPLC Grade Extraction Solvent Carcinogen suspect

Equipment
250 mL Round-bottom flask (RBF) with magnetic stir bar.

Inert gas manifold (Nitrogen or Argon).

pH paper (range 1-14).

Rotary evaporator.

Vacuum filtration setup (Buchner funnel).[1]
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Note: Perform all steps involving Sodium Cyanoborohydride in a well-ventilated fume hood.

Setup: Flame-dry a 250 mL RBF and allow it to cool under a stream of nitrogen.

Dissolution: Charge the flask with 2,4,5-Trimethoxybenzaldehyde (5.0 g, 25.5 mmol) and

Ammonium Acetate (19.6 g, 255 mmol, 10 eq).

Technical Insight: A large excess of ammonium acetate is crucial to drive the equilibrium

toward the imine and prevent the formation of secondary amine byproducts (dimerization)

[3].

Solvent Addition: Add Methanol (50 mL) and stir at room temperature for 30 minutes. The

solution may turn slightly yellow, indicating imine formation.

Reduction: Cool the mixture to 0°C in an ice bath. Carefully add Sodium Cyanoborohydride

(1.12 g, 17.8 mmol, 0.7 eq relative to aldehyde? Correction: Use 1.0-1.5 eq relative to

aldehyde to ensure completion. Revised: 2.4 g, 38 mmol).

Critical Parameter: Add the reducing agent in small portions to prevent vigorous gas

evolution.

Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 18–24

hours. Monitor reaction progress via TLC (SiO2, DCM:MeOH 9:1). The aldehyde spot (

) should disappear.

Step 2: Workup and Purification
The workup utilizes an Acid-Base extraction strategy to isolate the basic amine from neutral

impurities.

Quenching: Acidify the reaction mixture carefully with concentrated HCl to pH < 2. This

quenches excess hydride and decomposes boron complexes.

Safety Alert: Perform this slowly in the hood; HCN gas may be generated.

Solvent Removal: Concentrate the mixture under reduced pressure (rotary evaporator) to

remove methanol.
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Neutral Wash: Dissolve the residue in water (50 mL) and wash with Ethyl Acetate (2 x 30

mL).

Logic: The product is currently protonated (

) and remains in the aqueous layer. The organic wash removes unreacted aldehyde and
neutral byproducts.

Basification: Adjust the aqueous layer to pH > 12 using 20% NaOH solution. The solution will

become cloudy as the free amine precipitates/oils out.

Extraction: Extract the aqueous layer with Dichloromethane (3 x 50 mL). Combine the

organic extracts.

Drying: Dry the organic phase over anhydrous Sodium Sulfate (

), filter, and concentrate to yield the crude free base as a pale yellow oil.

Step 3: Hydrochloride Salt Formation[2][5]
Dissolution: Dissolve the crude oil in a minimal amount of anhydrous ethanol or diethyl ether

(approx. 20 mL).

Precipitation: Add 2M HCl in diethyl ether dropwise with vigorous stirring until the solution is

acidic (pH ~2). A white precipitate should form immediately.

Isolation: Filter the solid, wash with cold ether, and dry under vacuum.

Recrystallization: Recrystallize from Ethanol/Ether if higher purity is required.

Process Visualization
Workup Logic Flow
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Figure 2: Acid-Base extraction workflow ensuring high purity of the final amine.

Analytical Data & Specifications
The following parameters are expected for the hydrochloride salt:
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Parameter Specification

Appearance White to off-white crystalline solid

Molecular Formula

Molecular Weight 233.69 g/mol

Melting Point 204–207 °C (lit.[3] [4])

Solubility Soluble in water, methanol; insoluble in ether

1H NMR (DMSO-d6)

8.3 (br s, 3H,

), 6.85 (s, 1H, Ar-H), 6.70 (s, 1H, Ar-H), 3.95 (s,

2H,

), 3.80 (s, 3H,

), 3.75 (s, 3H,

), 3.72 (s, 3H,

).[2][4]
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Disclaimer: This document is for research and development purposes only. The synthesized

compound should be handled by qualified personnel in a controlled laboratory environment.
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Check local regulations regarding the handling of benzylamine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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